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Compound of Interest

Compound Name: Prosidol

CAS No.: 164231-04-3

Cat. No.: B10826851

Get Quote

For Researchers, Scientists, and Drug Development Professionals

Introduction
Prosidol, a narcotic analgesic, has been clinically evaluated for its role in managing cancer-

related pain. This technical guide synthesizes the available early clinical research on Prosidol
in the field of oncology, with a focus on its application as an analgesic. It is important to note

that, based on a comprehensive review of publicly available scientific literature, preclinical

research on the direct anti-cancer properties of Prosidol, including its effects on cancer cell

lines or tumor growth inhibition, is not available. The focus of the documented research has

been on its efficacy in pain management for cancer patients.

Data Presentation
The primary clinical data for Prosidol in oncology comes from a study involving 113 cancer

patients. The following tables summarize the key aspects of this research.

Table 1: Patient Demographics and Clinical Context

Foundational & Exploratory

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 1 / 5 Tech Support

https://www.benchchem.com/product/b10826851#bc-rfq
https://www.benchchem.com/product/b10826851/docs?utm_src=pdf-body#prosidol-in-oncology-an-in-depth-technical-guide-to-early-clinical-research
https://www.benchchem.com/product/b10826851/docs?utm_src=pdf-body#prosidol-in-oncology-an-in-depth-technical-guide-to-early-clinical-research
https://www.benchchem.com/product/b10826851/docs?utm_src=pdf-body#prosidol-in-oncology-an-in-depth-technical-guide-to-early-clinical-research
https://www.benchchem.com/product/b10826851/docs?utm_src=pdf-body#prosidol-in-oncology-an-in-depth-technical-guide-to-early-clinical-research
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b10826851?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer


Parameter Description

Number of Patients 113

Patient Population Cancer patients

Therapeutic Areas
Chronic pain management, component of total

anesthesia, postoperative analgesia

Table 2: Prosidol Dosage Forms and Administration

Dosage Form Route of Administration

Buccal Tablets Buccal

Oral Tablets Oral

Injection Solution Injection

Table 3: Comparative Analgesic Efficacy of Prosidol

Comparator Drug Clinical Application
Comparative Efficacy of
Prosidol

Tramadol
Chronic pain in incurable

patients

Analgesic properties are close

to those of tramadol[1]

Fentanyl Component of total anesthesia Inferior to fentanyl[1]

Promedol Component of total anesthesia
Approximately similar to

promedol[1]

Experimental Protocols
The early clinical research on Prosidol in oncology was a clinical trial designed to assess its

analgesic efficacy and safety in cancer patients[1].

Study Design
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Type: Clinical Trial, Comparative Study, Controlled Clinical Trial[1]

Objective: To evaluate the efficacy of Prosidol in various dosage forms for the treatment of

chronic pain, as a component of total anesthesia, and for postoperative analgesia in cancer

patients[1].

Patient Cohort: 113 patients with cancer experiencing pain[1].

Treatment Groups
Patients were administered Prosidol in one of its available dosage forms (buccal tablets, oral

tablets, or injection solution) for one of the following indications:

Chronic Pain Management: Primarily for incurable cancer patients[1].

Total Anesthesia: As a component of the anesthetic regimen during surgery[1].

Postoperative Analgesia: For pain relief after surgical procedures[1].

Outcome Measures
The primary outcomes were the analgesic effect of Prosidol, assessed through clinical

observation and patient reporting, and its tolerability, including the incidence of side effects.

The efficacy was compared to that of other established analgesics such as tramadol, fentanyl,

and promedol[1].

Mandatory Visualization
While no specific signaling pathways for the direct anti-cancer effects of Prosidol have been

described, as an opioid analgesic, its mechanism of action involves the activation of opioid

receptors. The following diagram illustrates a generalized signaling pathway for mu-opioid

receptor (MOR) activation, which is a common mechanism for opioid analgesics[2][3][4].
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?
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